Cas no 957487-31-9 (5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
957487-31-9 structure
Product Name:5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
CAS No:957487-31-9
MF:C9H9N3O3
MW:207.186061620712
MDL:MFCD04970280
CID:3056890
PubChem ID:6484394
Update Time:2025-04-21
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-Ethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid
- H25472
- CS-0298409
- STK342036
- 3-isoxazolecarboxylic acid, 5-(1-ethyl-1H-pyrazol-4-yl)-
- ALBB-010003
- 5-(1-ethylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- MFCD04970280
- 5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- 957487-31-9
- AKOS000310430
- LS-03393
- HMS1699O04
- 5-(1-ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
- EN300-1849717
- 5-(1-ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylicacid
- 5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
-
- MDL: MFCD04970280
- Inchi: 1S/C9H9N3O3/c1-2-12-5-6(4-10-12)8-3-7(9(13)14)11-15-8/h3-5H,2H2,1H3,(H,13,14)
- InChI Key: NMXULXSUNMRZSG-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)O)=N1)C1C=NN(C=1)CC
Computed Properties
- Exact Mass: 207.06439116Da
- Monoisotopic Mass: 207.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 81.2Ų
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB407471-500 mg |
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957487-31-9 | 500MG |
€373.00 | 2023-02-20 | ||
| abcr | AB407471-1 g |
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957487-31-9 | 1g |
€489.50 | 2023-06-17 | ||
| abcr | AB407471-5 g |
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957487-31-9 | 5g |
€1324.50 | 2023-06-17 | ||
| Chemenu | CM375112-1g |
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957487-31-9 | 95%+ | 1g |
$410 | 2024-07-18 | |
| TRC | E261595-100mg |
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957487-31-9 | 100mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E261595-250mg |
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957487-31-9 | 250mg |
$ 470.00 | 2022-06-05 | ||
| TRC | E261595-500mg |
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957487-31-9 | 500mg |
$ 750.00 | 2022-06-05 | ||
| Enamine | EN300-1849717-0.05g |
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957487-31-9 | 0.05g |
$1140.0 | 2023-06-02 | ||
| Enamine | EN300-1849717-0.1g |
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957487-31-9 | 0.1g |
$1195.0 | 2023-06-02 | ||
| Enamine | EN300-1849717-0.25g |
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957487-31-9 | 0.25g |
$1249.0 | 2023-06-02 |
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
957487-31-9 (5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid) Related Products
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